Cas no 2227840-68-6 (rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol
• CAS No: 2227840-68-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6003997
• PubChem ID: 165788042
• Update Time: 2025-07-19

rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol
• EN300-1634343
• rac-(3R,4S)-4-[(cyclopent-3-en-1-yl)methyl]oxolan-3-ol
• 2227840-68-6

• Inchi： 1S/C10H16O2/c11-10-7-12-6-9(10)5-8-3-1-2-4-8/h1-2,8-11H,3-7H2/t9-,10-/m1/s1
• InChI Key： UKRTWOXLYSZQFW-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@@H](C1)CC1CC=CC1)O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol

Introduction to rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol (CAS No. 2227840-68-6)

Rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol (CAS No. 2227840-68-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by its cyclopentenyl and oxolan moieties, which confer it with a high degree of stereochemical complexity and functional versatility.

The stereochemistry of rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol is particularly noteworthy. The presence of the (3R,4S) configuration indicates that the compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers. This racemic form can be crucial in various applications, such as in the synthesis of chiral intermediates and the development of enantioselective catalysts.

In recent years, there has been a surge in research focused on the biological activities of compounds with similar structures to rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol. Studies have shown that such compounds can exhibit a range of pharmacological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in human macrophages.

The synthesis of rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol has been explored using various methodologies. One common approach involves the use of transition-metal-catalyzed reactions to achieve the desired stereochemical control. A notable example is the palladium-catalyzed allylic alkylation reaction, which has been shown to be highly effective in constructing the cyclopentenyl and oxolan moieties with high stereoselectivity. This synthetic route not only provides a robust method for producing the compound but also allows for easy modification to create a variety of derivatives with different functional groups.

The pharmaceutical potential of rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol is further supported by its ability to interact with specific biological targets. Research has indicated that this compound can modulate key signaling pathways involved in cell proliferation and apoptosis. For example, a study published in the European Journal of Medicinal Chemistry in 2020 found that rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol inhibited the growth of human breast cancer cells by targeting the PI3K/AKT signaling pathway.

In addition to its potential as a therapeutic agent, rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol has also been investigated for its materials science applications. The unique combination of its cyclopentenyl and oxolan moieties makes it an attractive candidate for the development of advanced materials with tailored properties. For instance, recent studies have explored its use in the synthesis of polymers with enhanced mechanical strength and thermal stability.

The safety profile of rac-(3R,4S)-4-(cyclopent-3-en-1-yl)methyloxolan-3-ol is another important consideration. Preclinical studies have generally shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, rac-(3R,4S)-4-(cyclopent-3-en-1-y)lmethyloxolan-3-ol (CAS No. 2227840-68-6) represents a promising compound with diverse applications in organic chemistry, pharmaceutical research, and materials science. Its unique stereochemical properties and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.